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Compound of Interest

Compound Name: Tridecylcyclohexane

CAS No.: 6006-33-3

Cat. No.: B1584601

Get Quote

Introduction: Tridecylcyclohexane in Modern
Analytical Chemistry
Tridecylcyclohexane (C19H38) is a saturated cycloalkane that serves as a significant analyte

in various scientific and industrial fields.[1][2][3] Its high molecular weight and specific structure

make it a valuable biomarker in geochemical and environmental analyses, particularly for the

forensic investigation of petroleum product spills.[4][5] Furthermore, its stability and predictable

chromatographic behavior lend it to applications as an internal or surrogate standard in the

analysis of complex hydrocarbon mixtures. This document provides a comprehensive guide to

the analytical methodologies for Tridecylcyclohexane, with a focus on gas chromatography-

mass spectrometry (GC-MS). The protocols detailed herein are designed for researchers,

scientists, and drug development professionals seeking robust and reliable methods for the

quantification and identification of this and similar long-chain cycloalkanes.

Physicochemical Properties of Tridecylcyclohexane
A thorough understanding of the physicochemical properties of Tridecylcyclohexane is

fundamental to developing effective analytical methods.
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Property Value Source

Molecular Formula C19H38 [1][2][3]

Molecular Weight 266.51 g/mol [1][2][3]

CAS Number 6006-33-3 [2]

Appearance Liquid [1]

Boiling Point 362.2 °C (predicted)

LogP 8.3 (predicted)

The high boiling point and LogP value indicate that Tridecylcyclohexane is a non-polar, semi-

volatile organic compound, necessitating specific considerations for sample preparation and

chromatographic analysis.

Core Analytical Technique: Gas Chromatography-
Mass Spectrometry (GC-MS)
Gas chromatography coupled with mass spectrometry (GC-MS) is the gold standard for the

analysis of Tridecylcyclohexane.[4] This technique offers the high separation efficiency of gas

chromatography and the definitive identification capabilities of mass spectrometry.

The Rationale Behind GC-MS for Tridecylcyclohexane
Analysis
The choice of GC-MS is dictated by the chemical nature of Tridecylcyclohexane and the

complexity of the matrices in which it is typically found.

Gas Chromatography (GC): As a semi-volatile compound, Tridecylcyclohexane is readily

amenable to gas chromatography. A non-polar capillary column is ideal, as it separates

hydrocarbons based on their boiling points and, to a lesser extent, their molecular shape.

Temperature programming is crucial to ensure the timely elution of this high-boiling-point

analyte while maintaining good resolution from other components in the sample.
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Mass Spectrometry (MS): Mass spectrometry provides unambiguous identification of

Tridecylcyclohexane, even in complex mixtures where co-elution with other hydrocarbons

is possible. Electron ionization (EI) is the most common ionization technique for this

application, producing a characteristic fragmentation pattern that serves as a molecular

fingerprint.[6][7]

Experimental Workflow: From Sample to Result
A robust analytical method for Tridecylcyclohexane encompasses several critical stages, from

sample preparation to data analysis.

Sample Preparation
Instrumental Analysis Data Processing

Sample Collection
(e.g., Crude Oil, Soil, Water)

Solvent Extraction
(e.g., Hexane, Dichloromethane)

Matrix-specific
protocol Fractionation

(Silica Gel Chromatography)

Isolate Saturated
Hydrocarbons Solvent Evaporation

Concentrate
Analytes GC-MS Analysis Peak Identification

(Retention Time & Mass Spectrum)
Quantification

(Internal Standard Method) Reporting

Click to download full resolution via product page

Caption: High-level workflow for the analysis of Tridecylcyclohexane.

Detailed Protocols
Protocol 1: Sample Preparation for Petroleum and
Environmental Matrices
This protocol is designed for the extraction and fractionation of Tridecylcyclohexane from

complex matrices like crude oil, contaminated soil, or water. The goal is to isolate the saturated

hydrocarbon fraction, which contains the target analyte.

Materials:

Hexane (GC grade)

Dichloromethane (GC grade)
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Anhydrous Sodium Sulfate

Silica Gel (activated)

Glass column for chromatography

Rotary evaporator or nitrogen evaporator

Procedure:

Extraction:

Liquid Samples (e.g., Crude Oil, Water): Perform a liquid-liquid extraction using hexane or

dichloromethane. For water samples, a separatory funnel is appropriate. For viscous oils,

dilute with hexane before extraction.

Solid Samples (e.g., Soil, Sediment): Use Soxhlet extraction with a 1:1 mixture of hexane

and dichloromethane.

Drying: Dry the extract by passing it through a column of anhydrous sodium sulfate.

Fractionation:

Prepare a silica gel chromatography column.

Apply the concentrated extract to the top of the column.

Elute the saturated hydrocarbon fraction (containing Tridecylcyclohexane) with hexane.

Elute the aromatic fraction with a more polar solvent like dichloromethane (this fraction

can be discarded or saved for other analyses).

Concentration: Concentrate the saturated hydrocarbon fraction to a final volume of 1 mL

using a rotary or nitrogen evaporator. The sample is now ready for GC-MS analysis.

Protocol 2: GC-MS Instrumental Analysis
This protocol provides the instrumental parameters for the analysis of Tridecylcyclohexane.
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Instrumentation:

Gas chromatograph with a split/splitless injector and a mass selective detector (MSD).

GC Parameters:

Parameter Setting Rationale

Column

30 m x 0.25 mm ID, 0.25 µm

film thickness, non-polar

stationary phase (e.g., 5%-

phenyl)-methylpolysiloxane

A standard non-polar column

provides excellent separation

of hydrocarbons based on

boiling point.[8]

Injector Temperature 280 °C

Ensures complete vaporization

of the high-boiling-point

analyte.

Injection Mode Splitless
Maximizes sensitivity for trace-

level analysis.

Carrier Gas
Helium, constant flow at 1.0

mL/min

Provides good

chromatographic efficiency.

Oven Program

Initial: 60 °C, hold for 2

minRamp 1: 10 °C/min to 300

°CHold: 10 min

A temperature ramp is

necessary to elute the high-

molecular-weight

Tridecylcyclohexane in a

reasonable time while

separating it from lighter

hydrocarbons.[9]

MS Parameters:
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Parameter Setting Rationale

Ionization Mode
Electron Ionization (EI) at 70

eV

Standard ionization energy for

generating reproducible mass

spectra.[8]

Source Temperature 230 °C

Standard source temperature

for good sensitivity and

minimal thermal degradation.

Quadrupole Temperature 150 °C
Standard quadrupole

temperature.

Acquisition Mode
Full Scan (m/z 40-400) and/or

Selected Ion Monitoring (SIM)

Full scan is used for qualitative

identification. SIM mode

provides higher sensitivity for

quantification.[8][10]

SIM Ions for

Tridecylcyclohexane

m/z 83, 97, 111, 266

(Molecular Ion)

These are characteristic

fragment ions of alkyl-

substituted cycloalkanes. m/z

83 is often a prominent peak.

The molecular ion at m/z 266

may be of low abundance.[6]

Data Analysis and Interpretation
Identification of Tridecylcyclohexane
The identification of Tridecylcyclohexane is based on two key pieces of information:

Retention Time: The time it takes for the analyte to elute from the GC column. This should be

consistent with the analysis of a known standard under the same conditions. The retention

index can also be calculated for system-independent comparison.[10][11][12]

Mass Spectrum: The fragmentation pattern of the analyte must match the reference mass

spectrum of Tridecylcyclohexane.[13][14]

Expected Mass Spectrum of Tridecylcyclohexane:
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The mass spectrum of Tridecylcyclohexane is characterized by the following features:

A molecular ion peak (M+) at m/z 266, which may be weak.[1][2]

The base peak is often at m/z 83, corresponding to the cyclohexyl ring after the loss of the

tridecyl chain.

A series of fragment ions corresponding to the loss of alkyl radicals from the tridecyl chain,

resulting in peaks at m/z M-15, M-29, M-43, etc.

Characteristic peaks for cycloalkanes at m/z 97, 111, etc.[6]

Ionization

Fragmentation Pathways

Tridecylcyclohexane (M) Molecular Ion [M]+•
m/z = 266

+ e-

Loss of C13H27•
[C6H11]+ (Cyclohexyl cation)
m/z = 83 (Often Base Peak)

Loss of C12H25•
[C7H13]+

Loss of smaller alkyl chains
(e.g., C2H4, C3H6)

Characteristic cycloalkane fragments
m/z = 97, 111, etc.

Click to download full resolution via product page

Caption: Simplified MS fragmentation of Tridecylcyclohexane.

Quantification
For accurate quantification, an internal standard method is recommended. An ideal internal

standard would be a deuterated analog of Tridecylcyclohexane. If this is not available, a long-

chain alkane or another cycloalkane that is not present in the sample can be used.

Calculation:
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The concentration of Tridecylcyclohexane is calculated using the following formula:

Concentration of Analyte = (Area of Analyte / Area of Internal Standard) * (Concentration of

Internal Standard / Response Factor)

The response factor (RF) is determined by analyzing a calibration standard containing known

concentrations of Tridecylcyclohexane and the internal standard.

Applications in Research and Industry
Environmental Forensics: Tridecylcyclohexane, as a component of some crude oils and

refined products, can be used to identify the source of petroleum contamination in the

environment.[4][5]

Geochemical Studies: The presence and abundance of Tridecylcyclohexane and other

cycloalkanes in rock extracts and crude oils can provide information about the origin and

thermal maturity of the organic matter.[10]

Quality Control in the Petrochemical Industry: This method can be adapted to monitor the

composition of hydrocarbon streams and final products.[13]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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